Cas no 13709-03-0 (Cassiaside)

Cassiaside is a bioactive glycoside compound derived from Cassia species, notably Cassia obtusifolia and Cassia tora. It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and hepatoprotective effects. Structurally, it belongs to the anthraquinone glycoside class, contributing to its therapeutic potential. Research suggests Cassiaside may modulate oxidative stress pathways and inhibit pro-inflammatory cytokines, making it relevant for studying metabolic and liver-related disorders. Its stability and solubility profile facilitate formulation in pharmaceutical and nutraceutical applications. Analytical methods such as HPLC ensure precise quantification, supporting quality control in research and production. Further studies explore its mechanisms in neuroprotection and glucose metabolism regulation.
Cassiaside structure
Cassiaside structure
Product Name:Cassiaside
CAS No:13709-03-0
MF:C20H20O9
MW:404.367406845093
CID:4727160
Update Time:2025-06-09

Cassiaside Chemical and Physical Properties

Names and Identifiers

    • Cassiaside
    • Cassiaside A
    • 4533AA
    • API0019492
    • 4H-Naphtho(2,3-b)pyran-4-one, 6-(beta-D-glucopyranosyloxy)-5-hydroxy-2-methyl-
    • 4h-naphtho(2,3-b)pyran-4-one, 6-(
    • A-d-glucopyranosyloxy)-5-hydroxy-2-methyl-
    • AX8246746
    • 914C498
    • 4H-Naphtho[2,3-b]pyran-4-one,6-(beta-D-glucopyranosyloxy)-5-hydroxy-2-methyl-
    • 5-hydroxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-benzo[g]chromen-4-one
    • Inchi: 1S/C20H20O9/c1-8-5-10(22)15-12(27-8)6-9-3-2-4-11(14(9)17(15)24)28-20-19(26)18(25)16(23)13(7-21)29-20/h2-6,13,16,18-21,23-26H,7H2,1H3/t13-,16-,18+,19-,20-/m1/s1
    • InChI Key: SBVZTBIAKFTNIJ-CZNQJBLBSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC2=CC3=C(C(C=C(C)O3)=O)C(=C12)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 652
  • Topological Polar Surface Area: 146

Cassiaside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chengdu Biopurify Phytochemicals Ltd
BP4792-5mg
Cassiaside
13709-03-0 98%
5mg
$190 2023-09-19
TargetMol Chemicals
TN1472-1mg
Cassiaside
13709-03-0
1mg
¥ 869 2024-07-20
TargetMol Chemicals
TN1472-5mg
Cassiaside
13709-03-0
5mg
¥ 2160 2024-07-20
TargetMol Chemicals
TN1472-10mg
Cassiaside
13709-03-0
10mg
¥ 3730 2024-07-20
TargetMol Chemicals
TN1472-25mg
Cassiaside
13709-03-0
25mg
¥ 5150 2024-07-20
Chengdu Biopurify Phytochemicals Ltd
BP4792-10mg
Cassiaside
13709-03-0 98%
10mg
$360 2023-09-19
Ambeed
A301007-1g
5,8-Dihydroxy-2-methyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-benzo[g]chromen-4-one
13709-03-0 95+%
1g
$962.0 2025-03-01

Additional information on Cassiaside

Recent Advances in the Study of Cassiaside (13709-03-0): A Comprehensive Research Brief

Cassiaside (CAS: 13709-03-0), a bioactive compound derived from the Cassia species, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an up-to-date overview of the latest scientific findings regarding Cassiaside, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications. The compound's unique chemical structure and diverse biological activities make it a promising candidate for drug development and biomedical research.

Recent studies have demonstrated that Cassiaside exhibits potent anti-inflammatory and antioxidant properties. A 2023 study published in the Journal of Natural Products revealed that Cassiaside significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells through modulation of the NF-κB signaling pathway. These findings suggest potential applications in treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

In the field of metabolic disorders, research has uncovered Cassiaside's ability to regulate glucose metabolism. A team from the Chinese Academy of Sciences reported in 2024 that Cassiaside enhances insulin sensitivity in adipocytes by activating the AMPK pathway, indicating its potential as a novel therapeutic agent for type 2 diabetes. The study utilized advanced molecular docking techniques to elucidate the compound's interaction with key metabolic enzymes.

Neuroprotective effects of Cassiaside have also been investigated in recent preclinical studies. Research published in Neuropharmacology demonstrated that Cassiaside crosses the blood-brain barrier and protects neuronal cells against oxidative stress-induced apoptosis. These neuroprotective properties, combined with its anti-inflammatory effects, position Cassiaside as a potential candidate for neurodegenerative disease treatment.

The compound's anticancer potential has been another focus of recent investigations. A 2024 study in Cancer Letters reported that Cassiaside induces apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The research highlighted the compound's ability to modulate multiple cancer-related pathways, including PI3K/AKT and MAPK signaling cascades.

From a pharmacological perspective, recent advances in formulation technology have improved Cassiaside's bioavailability. Novel delivery systems, including nanoparticle encapsulation and phospholipid complexes, have shown promising results in enhancing the compound's solubility and absorption. These technological developments address previous limitations in Cassiaside's therapeutic application due to its poor water solubility.

Despite these promising findings, challenges remain in translating Cassiaside research into clinical applications. Current studies are primarily preclinical, and more comprehensive toxicological evaluations and pharmacokinetic studies are needed. However, the growing body of evidence supporting Cassiaside's diverse biological activities continues to generate enthusiasm in the pharmaceutical research community.

Future research directions include exploring Cassiaside's potential in combination therapies, investigating its effects on gut microbiota, and developing more efficient synthetic routes for large-scale production. The compound's multifaceted pharmacological profile suggests it may have applications beyond those currently being investigated, warranting continued exploration of its therapeutic potential.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.